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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-2-Tridecenal is a synthetic aroma chemical that possesses a powerful and complex

olfactory profile, making it a valuable ingredient in modern perfumery. This aldehyde is

characterized by its potent waxy, citrus peel, and tangerine notes, with a fresh, aldehydic

character.[1] Its primary function in fragrance formulations is to impart a unique freshness and

lift to the top notes of a perfume. It blends exceptionally well with citrus ingredients like bitter

orange and lime oil, as well as herbal notes, particularly cilantro.[1][2] Due to its high odor

strength, it is recommended to be evaluated in a 1.0% solution or less.[1]

These application notes provide a comprehensive overview of the use of cis-2-Tridecenal in
fragrance formulations, including its chemical and physical properties, olfactory profile, and

application in various fragrance types. Detailed experimental protocols for stability testing and

sensory evaluation are also provided to guide researchers and formulators in assessing its

performance.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Tridecenal (a mixture of isomers,

predominantly trans) is presented in the table below. It is important to note that commercially

available 2-Tridecenal is often a mixture of cis and trans isomers, with the trans isomer typically

being the major component.[3][4]
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Property Value Reference

Chemical Name 2-Tridecenal [1]

CAS Number 7774-82-5 [1][2][5]

Molecular Formula C13H24O [1]

Molecular Weight 196.33 g/mol [1]

Appearance
Colorless to pale yellow clear

oily liquid
[1]

Specific Gravity
0.84200 to 0.86200 @ 25.00

°C
[1]

Refractive Index
1.45500 to 1.46100 @ 20.00

°C
[1]

Flash Point 235.00 °F (112.78 °C) (TCC) [1]

Solubility
Insoluble in water; soluble in

alcohol
[4]

Substantivity on blotter > 168 hours at 100.00 % [1]

Olfactory Profile
cis-2-Tridecenal is a high-impact aroma chemical with a multifaceted scent profile. Its primary

characteristics are:

Aldehydic: A classic "perfumey" note that provides lift and sparkle.

Waxy: Reminiscent of the texture and scent of a candle or waxy leaves.

Citrus: A strong resemblance to tangerine and citrus peel.[1]

Herbal: A nuance of fresh cilantro.[1]

It is a powerful material and is typically used in trace amounts to achieve the desired effect

without overpowering the fragrance composition.
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Applications in Fragrance Formulations
cis-2-Tridecenal is a versatile ingredient used to enhance a variety of fragrance types. Its

recommended usage level is up to 1.00% in the final fragrance concentrate.[1]

Hypothetical Fragrance Formulations
The following tables provide hypothetical examples of fragrance formulations incorporating cis-
2-Tridecenal to illustrate its application in different scent families.

Table 1: Citrus Grove Accord

Ingredient CAS Number
Olfactory
Description

Percentage (%)

Bergamot Oil 8007-75-8
Fresh, citrus, slightly

floral
20.0

Lemon Oil 8008-56-8 Fresh, clean, citrus 15.0

Orange Oil Sweet 8008-57-9 Sweet, juicy, citrus 10.0

Grapefruit Oil 8016-20-4 Zesty, tangy, citrus 5.0

Linalool 78-70-6 Floral, woody, citrus 10.0

Hedione® (Methyl

Dihydrojasmonate)
24851-98-7 Floral, jasmine, airy 15.0

Iso E Super® 54464-57-2
Woody, ambery,

smooth
10.0

Galaxolide® 50% 1222-05-5 Musk, clean, sweet 10.0

cis-2-Tridecenal (at

10% in DPG)
7774-82-5

Waxy, aldehydic,

citrus peel
0.5

Dipropylene Glycol

(DPG)
25265-71-8 Solvent 4.5

Table 2: Fresh Floral Aldehydic Fragrance
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Ingredient CAS Number
Olfactory
Description

Percentage (%)

Aldehyde C-12 MNA

(2-Methylundecanal)
110-41-8 Aldehydic, floral, waxy 1.0

cis-2-Tridecenal (at

10% in DPG)
7774-82-5

Waxy, aldehydic,

citrus peel
0.8

Rose Otto 8007-01-0 Rich, floral, rosy 2.0

Jasmine Absolute 8022-96-6 Intense, floral, sweet 1.5

Ylang Ylang Oil 8006-81-3 Sweet, floral, balsamic 3.0

Lily of the Valley

Accord
- Green, floral, fresh 10.0

Sandalwood Oil 8006-87-9
Woody, creamy,

balsamic
5.0

White Musk (e.g.,

Ethylene Brassylate)
105-95-3 Musk, sweet, powdery 15.0

Bergamot Oil 8007-75-8
Fresh, citrus, slightly

floral
10.0

Benzyl Salicylate 118-58-1
Floral, balsamic,

sweet
8.0

Iso E Super® 54464-57-2
Woody, ambery,

smooth
20.0

Dipropylene Glycol

(DPG)
25265-71-8 Solvent 22.7

Experimental Protocols
Fragrance Stability Testing
Objective: To evaluate the stability of a fragrance formulation containing cis-2-Tridecenal in a

consumer product base under accelerated aging conditions.
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Methodology:

Sample Preparation:

Prepare three samples:

Product base without fragrance (Control).

Product base with the fragrance formulation containing cis-2-Tridecenal.

Product base with a reference fragrance (without cis-2-Tridecenal).

Package each sample in the final intended consumer packaging.

Storage Conditions:

Store samples under the following conditions for a period of 12 weeks:

Accelerated Aging: 40°C ± 2°C in a stability oven.

Room Temperature: 25°C ± 2°C.

Light Exposure: In a light stability cabinet with controlled UV and visible light exposure.

Freeze-Thaw Cycling: Three cycles of -10°C for 24 hours followed by 25°C for 24 hours.

Evaluation Schedule:

Evaluate the samples at time 0, 2, 4, 8, and 12 weeks.

Evaluation Parameters:

Olfactory Evaluation: A trained sensory panel will evaluate the odor profile of the samples

on a smelling strip and on the skin, noting any changes in character, intensity, or the

presence of off-odors.

Physical and Chemical Analysis:

Color: Visually assess any changes in color against the control.
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pH: Measure the pH of the product base.

Viscosity: Measure the viscosity using a viscometer.

GC-MS Analysis: Analyze the headspace of the product to quantify the concentration of

key fragrance ingredients, including cis-2-Tridecenal, to monitor for degradation.

Data Presentation:

Table 3: Stability Data for Fragrance with cis-2-Tridecenal at 40°C
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Time
(weeks)

Olfactory
Evaluation
Notes

Color
Change

pH
Viscosity
(cP)

cis-2-
Tridecenal
Concentrati
on (relative
% of initial)

0

Fresh,

aldehydic,

citrus peel

prominent

None 6.5 3000 100%

2

Slightly less

top note

sparkle

Minimal 6.4 2980 98%

4

Aldehydic

note still

present,

citrus slightly

muted

Slight

yellowing
6.4 2950 95%

8

Waxy

character

more

pronounced

Noticeable

yellowing
6.3 2900 90%

12

Overall

fragrance

intensity

slightly

decreased

Significant

yellowing
6.2 2850 85%

Sensory Evaluation Protocol
Objective: To conduct a descriptive sensory analysis of a fragrance containing cis-2-
Tridecenal to characterize its olfactory profile over time.

Methodology:
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Panelist Selection and Training:

Select a panel of 10-12 trained sensory assessors.

Train panelists on the recognition and intensity scaling of key aldehydic, citrus, and waxy

aroma standards.

Sample Preparation and Presentation:

Prepare a 10% solution of the fragrance oil in ethanol.

Dip smelling strips into the solution and allow the ethanol to evaporate for 30 seconds.

Present the smelling strips to the panelists in a controlled, odor-free environment.

Evaluation Procedure:

Panelists will evaluate the fragrance at three time points:

Top Note (0-10 minutes): Immediately after preparation.

Heart Note (30-60 minutes): After 30 minutes of air drying.

Base Note (3-6 hours): After 3 hours of air drying.

Panelists will rate the intensity of predefined sensory attributes on a labeled magnitude

scale (LMS) from 0 (no sensation) to 100 (strongest imaginable).

Sensory Attributes:

Aldehydic, Waxy, Citrus Peel, Tangerine, Herbal/Cilantro, Floral, Woody, Musky.

Data Presentation:

Table 4: Mean Intensity Scores for Sensory Attributes of a Fragrance with cis-2-Tridecenal
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Sensory Attribute Top Note (0-10 min)
Heart Note (30-60
min)

Base Note (3-6
hours)

Aldehydic 85 60 30

Waxy 70 75 65

Citrus Peel 80 50 20

Tangerine 75 45 15

Herbal/Cilantro 40 25 10

Floral 50 65 70

Woody 30 45 60

Musky 20 35 55
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Caption: Fragrance Creation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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